Cas no 115224-00-5 (Bicyclo[2.2.1]heptan-2-one,3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)-)

• Product Name: Bicyclo[2.2.1]heptan-2-one,3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)-
• CAS No: 115224-00-5
• MF: C₁₄H₁₅F₇O₂
• MW: 348.256529092789
• CID: 130693
• PubChem ID: 24857977
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-one,3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)-
• 3-Heptafluorobutyryl-()-camphor
• 3-(Heptafluorobutyryl)-I-Camphor
• 3-(Perfluorobutyryl)-(?)-camphor
• 3-(PERFLUOROBUTYRYL)-I-CAMPHOR
• 3-(perfluorobutyryl)-l-camphor
• 3-(heptafluorobutyryl)-L-camphor
• 3-HEPTAFLUOROBUTYRYL-(-)-CAMPHOR
• 3-(Heptafluorobutyryl)-L-camphor, 3-Heptafluorobutyryl-(-)-camphor
• 3-(Perfluorobutyryl)-(-)-camphor, 98%
• 3-(Perfluorobutyryl)-(-)-camphor
• 3-Heptafluorobutyryl-L-camphor
• (1S,4S)-3-(2,2,3,3,4,4,4-Heptafluorobutanoyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• NS00018742
• DTXSID50583510
• J-003270
• 3-(Perfluorobutyryl)-(-)-camphor,98%
• (1S,4S)-3-(Heptafluorobutyryl)camphor
• 115224-00-5
• (1S)-3-(2,2,3,3,4,4,4-heptafluorobutanoyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• Bicyclo[2.2.1]heptan-2-one, 3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)-

• MDL： MFCD00003747
• Inchi： 1S/C14H15F7O2/c1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21/h6-7H,4-5H2,1-3H3/t6-,7?,11+/m0/s1
• InChI Key： PEWOESYEGLBLNR-NSMOOJLNSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C1C([C@@]2(C)CC[C@@H]1C2(C)C)=O)=O)F

Computed Properties

• Exact Mass: 348.09605
• Monoisotopic Mass: 348.09602685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.218 g/mL at 25 °C(lit.)
• Boiling Point: 266.9°Cat760mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.422(lit.)
• PSA: 34.14
• Optical Activity: [α]19/D −123°, c = 2.6 in chloroform
• Solubility: Not determined

Bicyclo[2.2.1]heptan-2-one,3-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1,7,7-trimethyl-, (1S,4S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38